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Compound of Interest

Compound Name: 4-tert-Butylbenzyl mercaptan

Cat. No.: B1334090 Get Quote

Technical Support Center: 4-tert-butylbenzyl
mercaptan
This guide provides troubleshooting and frequently asked questions (FAQs) for researchers,

scientists, and drug development professionals experiencing poor solubility of 4-tert-
butylbenzyl mercaptan in reaction media.

Frequently Asked Questions (FAQs)
FAQ 1: What are the general solubility properties of 4-
tert-butylbenzyl mercaptan?
4-tert-butylbenzyl mercaptan, also known as (4-(tert-Butyl)phenyl)methanethiol, is a

derivative of benzyl mercaptan.[1] Its molecular structure, featuring a bulky, nonpolar tert-butyl

group and an aromatic ring, dictates its solubility. This compound is a colorless to light yellow

liquid and is generally miscible with most organic solvents while having very limited solubility in

water.[2][3][4]

The key physicochemical properties are summarized below:
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Property Value Source

Molecular Formula C₁₁H₁₆S [5]

Molecular Weight 180.31 g/mol

Density 0.966 g/mL at 25 °C [1]

Boiling Point 102-103 °C at 3.1 mmHg [1]

Flash Point 72.2 °C (162.0 °F) - closed cup

Water Solubility Sparingly soluble / Insoluble [3][4][6]

Organic Solvent Solubility
Miscible with most organic

solvents
[2]

Predicted pKa 9.83 ± 0.10

FAQ 2: Why is 4-tert-butylbenzyl mercaptan poorly
soluble in my specific reaction medium?
The principle of "like dissolves like" is central to understanding its solubility. The compound's

large nonpolar surface area, due to the tert-butyl group and benzene ring, makes it highly

soluble in nonpolar organic solvents (e.g., toluene, hexanes) and less soluble in polar solvents

(e.g., water, and to some extent, polar aprotic solvents).

Poor solubility in a reaction medium typically arises from a polarity mismatch. If your reaction

requires a polar medium (like water, methanol, or acetonitrile), the nonpolar nature of 4-tert-
butylbenzyl mercaptan will resist dissolution.
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4-tert-butylbenzyl mercaptan

Solvent Polarity

Large Nonpolar
(tert-Butyl, Phenyl)

Weakly Polar
(-SH group)

Polar Solvent
(e.g., Water, Methanol)

 Poor Interaction
(Low Solubility)

Nonpolar Solvent
(e.g., Toluene, Hexane)

 Good Interaction
(High Solubility)
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Poor Solubility Observed
(Precipitate / Oiling Out)

Is reaction temperature adjustable?

Increase temperature moderately.
Monitor for dissolution.

Yes

Can a co-solvent be added?

No

Solubility Issue Resolved

Add a miscible co-solvent
(e.g., THF, Dioxane).

Titrate until clear.

Yes

Is base compatible
with reaction?

No

Convert to thiolate salt
using an appropriate base.

Yes

Is the system biphasic?

No

Introduce a Phase-Transfer
Catalyst (e.g., TBAB).

Yes

Re-evaluate synthetic route
or solvent system fundamentally.

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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